![molecular formula C10H15FN2O2S B1372355 5-amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide CAS No. 1094822-19-1](/img/structure/B1372355.png)
5-amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide
Overview
Description
5-Amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide is a chemical compound with the molecular formula C10H15FN2O2S. It has a molecular weight of 246.30 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of 5-amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide consists of a benzene ring substituted with an amino group, a tert-butyl group, and a fluorine atom. The benzene ring is also attached to a sulfonamide group .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide include its molecular weight (246.30), molecular formula (C10H15FN2O2S), and its use in research . Unfortunately, specific properties such as melting point, boiling point, and density were not found in the available resources.Scientific Research Applications
Pharmacodynamics of Arylsulfonamides
Arylsulfonamides, a group to which 5-amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide belongs, have been studied for their pharmacodynamics. These compounds are primarily recognized for their hypoglycemic properties. The basic experimental discoveries in this field have been confirmed by numerous authors using various compounds within this group, indicating a broad interest in their pharmacological potential (Loubatières, 1959).
Sulfonamide Derivatives in Drug Design
Sulfonamides, including derivatives like 5-amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide, are integral in drug design. They appear in various forms in many marketed drugs. The sulfonamide group, present in these compounds, plays a crucial role in inhibiting tetrahydropteroic acid synthetase, an essential aspect of their antibacterial properties (Kalgutkar, Jones, & Sawant, 2010).
Antitumor Properties
Sulfonamide derivatives, similar to 5-amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide, have been explored for their antitumor properties. These compounds, combining elements like 5-fluorouracil and nitrogen mustard, exhibit significant antitumor activity with low toxicity, presenting a promising avenue for cancer therapy (Huang, Lin, & Huang, 2001).
Inhibition of Carbonic Anhydrase Isozymes
Research into halogenated sulfonamides, which include compounds like 5-amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide, has shown their effectiveness in inhibiting carbonic anhydrase isozymes. This inhibition has implications in treating conditions like glaucoma, epilepsy, and even certain types of cancer (Ilies et al., 2003).
Bioactive Compounds and Protective Groups
Sulfonamides, including 5-amino-N-tert-butyl-2-fluorobenzene-1-sulfonamide, are often part of bioactive compounds and can be used as protective groups in chemical synthesis. Their derivatives have found applications in various domains of chemistry and pharmacology (Yan, Hu, & Xiong, 2007).
Safety and Hazards
properties
IUPAC Name |
5-amino-N-tert-butyl-2-fluorobenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15FN2O2S/c1-10(2,3)13-16(14,15)9-6-7(12)4-5-8(9)11/h4-6,13H,12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYCWVIYAMDDHDF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=C(C=CC(=C1)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15FN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.